Cas no 1970-46-3 (Propanamide,2-chloro-2-methyl-N-(4-methylphenyl)-)
1970-46-3 structure
Product Name:Propanamide,2-chloro-2-methyl-N-(4-methylphenyl)-
CAS No:1970-46-3
MF:C11H14ClNO
MW:211.687962055206
CID:221065
PubChem ID:344841
Update Time:2025-04-19
Propanamide,2-chloro-2-methyl-N-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide,2-chloro-2-methyl-N-(4-methylphenyl)-
- 2-chloro-2-methyl-N-(4-methylphenyl)propanamide
- AC1L81H7
- NSC401963
- NSC-401963
- 1970-46-3
- DTXSID30322747
-
- Inchi: 1S/C11H14ClNO/c1-8-4-6-9(7-5-8)13-10(14)11(2,3)12/h4-7H,1-3H3,(H,13,14)
- InChI Key: GOWZDDGOHMFWPZ-UHFFFAOYSA-N
- SMILES: ClC(C)(C)C(NC1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 211.07652
- Monoisotopic Mass: 211.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
- LogP: 3.02390
Propanamide,2-chloro-2-methyl-N-(4-methylphenyl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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